Cas no 115706-48-4 (2-Propanone,1-(5-isoxazolyl)-)

2-Propanone,1-(5-isoxazolyl)- structure
2-Propanone,1-(5-isoxazolyl)- structure
Product Name:2-Propanone,1-(5-isoxazolyl)-
CAS No:115706-48-4
MF:C6H7NO2
MW:125.125281572342
CID:132541
PubChem ID:14165399
Update Time:2025-09-27

2-Propanone,1-(5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(5-isoxazolyl)-
    • 2-Propanone, 1-(5-isoxazolyl)- (9CI)
    • 115706-48-4
    • EN300-746325
    • 1-(1,2-OXAZOL-5-YL)PROPAN-2-ONE
    • Inchi: 1S/C6H7NO2/c1-5(8)4-6-2-3-7-9-6/h2-3H,4H2,1H3
    • InChI Key: ANTVDRCODKYXJN-UHFFFAOYSA-N
    • SMILES: O1C(=CC=N1)CC(C)=O

Computed Properties

  • Exact Mass: 125.04771
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

2-Propanone,1-(5-isoxazolyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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